Cas no 1211588-92-9 (3-bromo-5-methylpyridine-4-carboxylic acid)

• Product Name: 3-bromo-5-methylpyridine-4-carboxylic acid
• CAS No: 1211588-92-9
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD18257499
• CID: 4901875
• Update Time: 2026-02-27

3-bromo-5-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylisonicotinic acid
• 3-bromo-5-methylpyridine-4-carboxylic acid

• MDL： MFCD18257499
• Inchi： 1S/C7H6BrNO2/c1-4-2-9-3-5(8)6(4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： LFQQFLOPJZOQEC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 3-bromo-5-methylpyridine-4-carboxylic acid

Comprehensive Analysis of 3-Bromo-5-methylpyridine-4-carboxylic Acid (CAS 1211588-92-9): Properties, Applications, and Industry Trends

3-Bromo-5-methylpyridine-4-carboxylic acid (CAS 1211588-92-9) is a high-value heterocyclic compound gaining traction in pharmaceutical and agrochemical research. This brominated pyridine derivative features a carboxyl group at the 4-position and a methyl group at the 5-position, creating unique reactivity patterns that make it indispensable in modern synthetic chemistry. With molecular formula C₇H₆BrNO₂ and molecular weight 216.03 g/mol, this crystalline solid exhibits remarkable stability under standard conditions, making it suitable for diverse industrial applications.

The growing demand for pyridine-based building blocks in drug discovery has positioned 3-bromo-5-methylpyridine-4-carboxylic acid as a crucial intermediate. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, particularly in addressing antibiotic resistance - a top concern in 2024 pharmaceutical research. The compound's bromine substituent offers excellent cross-coupling potential for Suzuki-Miyaura and Buchwald-Hartwig reactions, answering frequent queries about "versatile bromopyridine reagents" in organic synthesis forums.

From a commercial perspective, suppliers are optimizing production methods for CAS 1211588-92-9 to meet escalating demand. Advanced purification techniques like preparative HPLC now achieve >98% purity, addressing the industry's need for "high-purity pharmaceutical intermediates." Environmental considerations have also driven innovation, with new catalytic bromination methods reducing waste generation - a response to popular searches about "green chemistry approaches for halogenated compounds."

Analytical characterization of 3-bromo-5-methylpyridine-4-carboxylic acid typically involves HPLC-MS and NMR spectroscopy, with its ¹H NMR showing distinctive aromatic proton patterns between 7.5-8.5 ppm. These spectral features are frequently discussed in chemistry communities investigating "structure elucidation of substituted pyridines." The compound's solubility profile (soluble in polar organic solvents but insoluble in water) makes it particularly useful for reactions requiring phase-transfer conditions.

Emerging applications in material science have expanded the utility of CAS 1211588-92-9 beyond traditional domains. Researchers are exploring its incorporation into metal-organic frameworks (MOFs) for gas storage, responding to growing interest in "functionalized linker molecules for porous materials." The compound's thermal stability (decomposition point >200°C) also makes it suitable for high-temperature polymer modifications, a trending topic in "heat-resistant specialty polymers."

Quality control protocols for 3-bromo-5-methylpyridine-4-carboxylic acid have evolved significantly, with current specifications typically requiring ≤0.5% residual solvents and heavy metal content below 10 ppm. These stringent standards address pharmaceutical industry demands visible in searches for "GMP-compliant fine chemicals." Storage recommendations emphasize protection from moisture and light at 2-8°C, with stability data showing excellent shelf life when properly handled - crucial information for buyers concerned about "long-term storage of sensitive intermediates."

The global market for brominated pyridine derivatives is projected to grow at 6.8% CAGR through 2028, driven by increased R&D investment in targeted therapies. 3-Bromo-5-methylpyridine-4-carboxylic acid occupies a strategic position in this landscape due to its balanced reactivity and derivatization potential. Recent patent analyses reveal its use in 17 new drug candidates since 2022, particularly in oncology and CNS applications - data frequently sought in "emerging drug scaffold" market reports.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality enables diverse transformations including amide coupling, esterification, and decarboxylative cross-coupling. These transformations are extensively documented in answers to "pyridine-4-carboxylic acid reactivity" queries across chemical databases. The methyl group's electron-donating effect creates unique regioselectivity in electrophilic substitutions, making this derivative particularly valuable for constructing complex molecular architectures.

Transport and handling of CAS 1211588-92-9 follow standard chemical safety protocols, with most suppliers offering customized packaging solutions - a service increasingly requested in "bulk specialty chemical procurement." Technical developments in continuous flow synthesis are improving production scalability, addressing common manufacturer concerns about "batch-to-batch consistency in heterocyclic synthesis." These advancements position 3-bromo-5-methylpyridine-4-carboxylic acid as a reliable building block for both research and industrial-scale applications.

Looking forward, the scientific community anticipates expanded applications of 3-bromo-5-methylpyridine-4-carboxylic acid in biocatalysis and photoredox chemistry. These emerging fields align with trending searches for "sustainable catalytic systems" and "visible-light-mediated transformations." The compound's balanced lipophilicity (calculated logP ~1.8) also makes it attractive for medicinal chemistry programs optimizing drug-like properties, reflecting the pharmaceutical industry's focus on "balanced physicochemical parameters in lead optimization."